manumycin G
manumycin G
Brand Name:
Vulcanchem
CAS No.:
156250-44-1
VCID:
VC0137438
InChI:
InChI=1S/C28H30N2O7/c1-18(2)11-7-3-4-8-12-22(33)29-19-17-28(36,27-26(37-27)25(19)35)16-10-6-5-9-13-23(34)30-24-20(31)14-15-21(24)32/h3-13,16-18,26-27,31,36H,14-15H2,1-2H3,(H,29,33)(H,30,34)/b4-3+,6-5+,11-7+,12-8+,13-9+,16-10+/t26-,27-,28+/m1/s1
SMILES:
CC(C)C=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC(=O)NC3=C(CCC3=O)O)O
Molecular Formula:
C28H30N2O7
Molecular Weight:
506.5 g/mol
manumycin G
CAS No.: 156250-44-1
Main Products
VCID: VC0137438
Molecular Formula: C28H30N2O7
Molecular Weight: 506.5 g/mol
| CAS No. | 156250-44-1 |
|---|---|
| Product Name | manumycin G |
| Molecular Formula | C28H30N2O7 |
| Molecular Weight | 506.5 g/mol |
| IUPAC Name | (2E,4E,6E)-N-[(1S,5S,6R)-5-hydroxy-5-[(1E,3E,5E)-7-[(2-hydroxy-5-oxocyclopenten-1-yl)amino]-7-oxohepta-1,3,5-trienyl]-2-oxo-7-oxabicyclo[4.1.0]hept-3-en-3-yl]-8-methylnona-2,4,6-trienamide |
| Standard InChI | InChI=1S/C28H30N2O7/c1-18(2)11-7-3-4-8-12-22(33)29-19-17-28(36,27-26(37-27)25(19)35)16-10-6-5-9-13-23(34)30-24-20(31)14-15-21(24)32/h3-13,16-18,26-27,31,36H,14-15H2,1-2H3,(H,29,33)(H,30,34)/b4-3+,6-5+,11-7+,12-8+,13-9+,16-10+/t26-,27-,28+/m1/s1 |
| Standard InChIKey | WIFRXHSYMJBOJD-WRSGMFNISA-N |
| Isomeric SMILES | CC(C)/C=C/C=C/C=C/C(=O)NC1=C[C@]([C@H]2[C@@H](C1=O)O2)(/C=C/C=C/C=C/C(=O)NC3=C(CCC3=O)O)O |
| SMILES | CC(C)C=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC(=O)NC3=C(CCC3=O)O)O |
| Canonical SMILES | CC(C)C=CC=CC=CC(=O)NC1=CC(C2C(C1=O)O2)(C=CC=CC=CC(=O)NC3=C(CCC3=O)O)O |
| Synonyms | manumycin G |
| PubChem Compound | 6444302 |
| Last Modified | Nov 11 2021 |
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